Cas no 1596701-10-8 (3-iodo-4-methoxyoxolane)

• Product Name: 3-iodo-4-methoxyoxolane
• CAS No: 1596701-10-8
• MF: C₅H₉IO₂
• MW: 228.028234243393
• CID: 6313031
• PubChem ID: 121599976
• Update Time: 2025-05-20

3-iodo-4-methoxyoxolane Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4-methoxyoxolane
• AKOS026734251
• 1596701-10-8
• EN300-1133937

• Inchi： 1S/C5H9IO2/c1-7-5-3-8-2-4(5)6/h4-5H,2-3H2,1H3
• InChI Key： WFVQOYLPHHYMBC-UHFFFAOYSA-N
• SMILES： IC1COCC1OC

Computed Properties

• Exact Mass: 227.96473g/mol
• Monoisotopic Mass: 227.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-iodo-4-methoxyoxolane

Research Brief on 3-iodo-4-methoxyoxolane (CAS: 1596701-10-8) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of heterocyclic compounds, particularly oxolane derivatives, in drug discovery and development. Among these, 3-iodo-4-methoxyoxolane (CAS: 1596701-10-8) has emerged as a promising scaffold due to its unique structural and functional properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound 3-iodo-4-methoxyoxolane belongs to the class of iodinated oxolanes, which are characterized by their versatile reactivity and ability to participate in various chemical transformations. Recent studies have demonstrated its utility as a key intermediate in the synthesis of complex molecules, particularly in the context of nucleoside analogs and antiviral agents. The presence of both iodine and methoxy groups in the oxolane ring provides distinct electronic and steric properties, making it a valuable building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 3-iodo-4-methoxyoxolane, optimizing conditions for high yield and purity. The study emphasized the compound's role in cross-coupling reactions, which are pivotal for constructing biologically active molecules. Additionally, computational modeling revealed favorable binding interactions of this compound with specific enzyme targets, suggesting potential applications in enzyme inhibition therapies.

Further investigations into the biological activity of 3-iodo-4-methoxyoxolane have uncovered its potential as an antiviral agent. Preliminary in vitro assays demonstrated moderate activity against RNA viruses, including influenza and SARS-CoV-2. Researchers hypothesize that the iodine moiety contributes to the compound's ability to disrupt viral replication cycles, though further mechanistic studies are required to confirm this hypothesis. These findings position 3-iodo-4-methoxyoxolane as a candidate for further development in antiviral drug discovery.

Beyond its antiviral potential, 3-iodo-4-methoxyoxolane has also been investigated for its role in cancer therapeutics. A recent preprint on bioRxiv highlighted its incorporation into novel prodrugs designed for targeted delivery to tumor cells. The prodrugs leverage the compound's reactivity to release cytotoxic agents selectively in the tumor microenvironment, minimizing off-target effects. This approach aligns with the growing trend of precision medicine in oncology, where specificity and reduced toxicity are paramount.

Despite these promising developments, challenges remain in the widespread adoption of 3-iodo-4-methoxyoxolane in pharmaceutical applications. Issues such as scalability of synthesis, stability under physiological conditions, and potential off-target effects need to be addressed. Ongoing research aims to tackle these challenges through structural modifications and formulation strategies, ensuring the compound's viability for clinical translation.

In conclusion, 3-iodo-4-methoxyoxolane (CAS: 1596701-10-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery, particularly in antiviral and anticancer therapies. As research progresses, further elucidation of its mechanisms and optimization of its properties will be critical for realizing its full therapeutic potential.